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Compound of Interest

Compound Name: Dichloromethanol

Cat. No.: B14675293

Disclaimer: The following guidelines are based on the assumption that the query
"Dichloromethanol” was a typographical error for "Dichloromethane” (DCM), a common
laboratory solvent. Dichloromethane is a hazardous chemical requiring strict handling and
disposal protocols.[1] Always consult your institution's specific safety data sheets (SDS) and
waste disposal procedures, as local regulations may vary.

Dichloromethane (DCM), also known as methylene chloride, is a volatile, colorless liquid with a
sweet, chloroform-like odor widely used as a solvent in laboratories.[2][3] However, its utility is
matched by significant health risks, necessitating stringent safety and disposal procedures.
Acute exposure can lead to central nervous system effects such as dizziness, nausea, and
headaches, while chronic exposure is linked to liver damage, and it is classified as a probable
human carcinogen.[2][4][5]

Proper management of DCM waste is not only a matter of safety but also of regulatory
compliance. This guide provides essential information for researchers, scientists, and drug
development professionals on the safe and compliant disposal of dichloromethane.

Immediate Safety and Handling Precautions

Before any handling or disposal, it is crucial to be aware of the immediate safety protocols to
minimize exposure.

o Ventilation: Always handle dichloromethane in a certified chemical fume hood to minimize
the inhalation of its volatile vapors.[1][6]
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o Personal Protective Equipment (PPE): Appropriate PPE is mandatory. This includes:
o Eye Protection: Chemical splash goggles or a face shield.[1]

o Protective Clothing: A fully buttoned lab coat, long pants, and closed-toe shoes are

required.[7]

o Gloves: Dichloromethane can penetrate standard nitrile gloves quickly.[1] For prolonged
contact or handling larger volumes, use resistant gloves such as polyvinyl alcohol (PVA) or
Silver Shield.[3][8] For handling small quantities, double-gloving with nitrile gloves may be
acceptable, but they must be replaced immediately upon any contact with DCM.[1][8]

Dichloromethane Exposure Limits

Regulatory bodies like the U.S. Environmental Protection Agency (EPA) and the Occupational
Safety and Health Administration (OSHA) have established exposure limits to protect laboratory
personnel. The EPA's 2024 regulations under the Toxic Substances Control Act (TSCA) have
significantly lowered the permissible exposure limits, reflecting the chemical's health risks.[8][9]

[10]
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BENCHE

Parameter Limit (EPA) Limit (OSHA) Agency Notes
Maximum
8-Hour Time- average
Weighted 2 ppm 25 ppm EPA/OSHA exposure over an
Average (TWA) 8-hour workday.
[41[8][11]
If this level is
reached,
] employers must
Action Level (8- o
1 ppm 12.5 ppm EPA/OSHA initiate exposure
Hour TWA) o
monitoring and
medical
surveillance.[4]
Maximum
Short-Term exposure
- : 125 ppm (15- .
Exposure Limit 16 ppm (15-min) n) EPA/OSHA allowed during a
min
(STEL) 15-minute
period.[4][8][11]
The
concentration at
which exposure
Immediately is likely to cause
Dangerous to death or
) 2300 ppm - NIOSH ) ]
Life or Health immediate or
(IDLH) delayed
permanent

adverse health
effects.[12]

Step-by-Step Disposal Protocol

The disposal of dichloromethane waste must be handled systematically to ensure safety and

compliance. Pouring DCM down the sink or allowing it to evaporate in a fume hood are strictly

prohibited disposal methods.[6][13]
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Experimental Protocol: Dichloromethane Waste Accumulation and Disposal
» Waste Container Selection:

o Use only designated hazardous waste containers that are compatible with chlorinated
solvents. High-density polyethylene (HDPE) or glass containers are recommended.[6][14]

o Ensure the container has a secure, tight-fitting screw cap to prevent leakage and
evaporation.

o Avoid using metal containers, particularly aluminum, as DCM can corrode them.[6]
o Waste Segregation:
o Collect all liquid waste containing dichloromethane in this designated container.

o Crucially, do not mix dichloromethane waste with incompatible chemicals. Incompatible
materials include:

» Strong acids (e.g., nitric acid) and strong bases.[2][14]
» Strong oxidizing agents.[2][14]

» Chemically active metals such as aluminum, magnesium powder, sodium, and
potassium.[2][14]

o Mixing with incompatible substances can lead to violent reactions, explosions, or the
release of toxic gases.[15]

e Labeling:
o As soon as the first drop of waste is added, label the container clearly.

o The label must include the words "Hazardous Waste" and the full chemical name,
"Dichloromethane."[1][13]

o List all other chemical constituents and their approximate percentages in the waste
mixture.
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o Storage:

o Store the waste container in a designated, well-ventilated "Satellite Accumulation Area"
within or near the laboratory, such as in a ventilated cabinet or under a fume hood.[13][14]

o The container must be kept closed at all times except when adding waste.[13]

o Use secondary containment (e.g., a larger, chemically resistant tray or bin) to capture any
potential leaks.[13]

e Spill Management:

o In the event of a small spill (<250 mL) inside a chemical fume hood, trained laboratory
personnel may clean it up.[7]

o Use an inert absorbent material like vermiculite or sand to soak up the spill.[2] Do not use
combustible materials like paper towels or sawdust.[6]

o Collect the absorbent material and any contaminated debris in a sealable, transparent
bag. Double-bag the waste.[7][13]

o Label the bag as "Hazardous Waste: Dichloromethane Spill Debris."[7]

o For large spills (>250 mL) or any spill outside a fume hood, evacuate the area, restrict
access, and contact your institution's Environmental Health and Safety (EHS) office
immediately.[7][13]

e Formal Disposal:

o Dichloromethane waste must be disposed of through your institution's hazardous waste
management program or a licensed hazardous waste disposal company.[1][6]

o Follow your institution's specific procedures for requesting a waste pickup, which typically
involves completing a hazardous waste manifest.[1]

Dichloromethane Waste Disposal Workflow
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The following diagram outlines the decision-making process and necessary steps for the
proper disposal of dichloromethane waste in a laboratory setting.
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Click to download full resolution via product page

Workflow for the safe handling and disposal of dichloromethane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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